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Compound of Interest

Compound Name:
4-Bromonaphthalene-1-

sulfonamide

Cat. No.: B2366713 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety

and proper chemical handling is paramount. This guide provides immediate, essential safety

and logistical information for the proper disposal of 4-Bromonaphthalene-1-sulfonamide,

aligning with best practices for chemical waste management.

4-Bromonaphthalene-1-sulfonamide is a chemical compound that requires careful handling

and disposal due to its potential hazards. While specific disposal protocols for this exact

compound are not extensively documented, its classification as a brominated aromatic

sulfonamide necessitates its treatment as hazardous waste. Adherence to general principles of

hazardous chemical waste management is crucial to ensure the safety of personnel and the

protection of the environment.

Hazard Profile and Safety Precautions
Available safety data indicates that 4-Bromonaphthalene-1-sulfonamide is associated with

the following hazards:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Before handling, it is imperative to wear appropriate Personal Protective Equipment (PPE),

including safety goggles, chemical-resistant gloves, and a lab coat. Work should be conducted
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in a well-ventilated area or under a chemical fume hood.

Quantitative Data Summary
While specific quantitative disposal limits for 4-Bromonaphthalene-1-sulfonamide are not

readily available, the following table summarizes key identifiers for the compound. This

information is critical for accurate waste labeling and documentation.

Parameter Value Reference

CAS Number 90766-48-6 [1][2][3]

Molecular Formula C10H8BrNO2S [1][2]

Purity Typically ≥95% [1]

Physical Form Solid

Step-by-Step Disposal Protocol
The disposal of 4-Bromonaphthalene-1-sulfonamide should follow the general procedures

for hazardous chemical waste.

1. Waste Segregation and Collection:

Collect waste 4-Bromonaphthalene-1-sulfonamide and any materials contaminated with it

(e.g., gloves, weighing paper, contaminated glassware) in a designated, compatible, and

clearly labeled hazardous waste container.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) office. Incompatible wastes can lead to

dangerous reactions.

2. Container Labeling:

The waste container must be labeled with the words "Hazardous Waste."

The label must clearly identify the contents, including the full chemical name ("4-
Bromonaphthalene-1-sulfonamide") and CAS number (90766-48-6).
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Indicate the approximate quantity of the waste.

Include the date when the waste was first added to the container.

3. Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

The storage area should be secure, well-ventilated, and away from sources of ignition or

incompatible materials.

Ensure the container is kept closed at all times, except when adding waste.

4. Disposal Request and Pickup:

Once the container is full or you have no further use for it, arrange for its disposal through

your institution's EHS office or a licensed hazardous waste disposal contractor.

Follow your institution's specific procedures for requesting a waste pickup.

5. Environmental Considerations:

Brominated aromatic compounds can be persistent in the environment and may have toxic

effects on aquatic life.[4][5][6] Therefore, it is crucial to prevent the release of this chemical

into the environment.

Do not dispose of 4-Bromonaphthalene-1-sulfonamide down the drain or in the regular

trash.[7]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-
Bromonaphthalene-1-sulfonamide.

Caption: Disposal workflow for 4-Bromonaphthalene-1-sulfonamide.
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This guide provides a framework for the safe disposal of 4-Bromonaphthalene-1-
sulfonamide. Always consult your institution's specific waste management policies and

procedures, as they may have additional requirements. By following these guidelines, you

contribute to a safer laboratory environment and responsible environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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